Cas no 2229220-41-9 (1-{1-(tert-butoxy)carbonyl-1H-imidazol-4-yl}-4,4-difluorocyclohexane-1-carboxylic acid)

• Product Name: 1-{1-(tert-butoxy)carbonyl-1H-imidazol-4-yl}-4,4-difluorocyclohexane-1-carboxylic acid
• CAS No: 2229220-41-9
• MF: C₁₅H₂₀F₂N₂O₄
• MW: 330.327111244202
• CID: 6327082
• PubChem ID: 165723019
• Update Time: 2025-05-20

1-{1-(tert-butoxy)carbonyl-1H-imidazol-4-yl}-4,4-difluorocyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-{1-(tert-butoxy)carbonyl-1H-imidazol-4-yl}-4,4-difluorocyclohexane-1-carboxylic acid
• EN300-1895388
• 1-{1-[(tert-butoxy)carbonyl]-1H-imidazol-4-yl}-4,4-difluorocyclohexane-1-carboxylic acid
• 2229220-41-9

• Inchi： 1S/C15H20F2N2O4/c1-13(2,3)23-12(22)19-8-10(18-9-19)14(11(20)21)4-6-15(16,17)7-5-14/h8-9H,4-7H2,1-3H3,(H,20,21)
• InChI Key： GBAFKTXXVMGILT-UHFFFAOYSA-N
• SMILES： FC1(CCC(C(=O)O)(C2=CN(C(=O)OC(C)(C)C)C=N2)CC1)F

Computed Properties

• Exact Mass: 330.13911345g/mol
• Monoisotopic Mass: 330.13911345g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 480
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 81.4Ų

Additional information on 1-{1-(tert-butoxy)carbonyl-1H-imidazol-4-yl}-4,4-difluorocyclohexane-1-carboxylic acid

Introduction to 1-{1-(tert-butoxycarbonyl)-1H-imidazol-4-yl}-4,4-difluorocyclohexane-1-carboxylic Acid (CAS No: 2229220-41-9)

1-{1-(tert-butoxycarbonyl)-1H-imidazol-4-yl}-4,4-difluorocyclohexane-1-carboxylic acid (CAS No: 2229220-41-9) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its intricate molecular structure, combines a cyclohexane ring with fluorine substituents and an imidazole moiety, making it a promising candidate for various biochemical applications.

The structural uniqueness of this molecule lies in its dual functionality: the tert-butoxycarbonyl (Boc) group provides stability and protection during synthetic processes, while the imidazole ring introduces potential bioactivity. The presence of two fluorine atoms at the 4,4-position of the cyclohexane ring enhances its metabolic stability and lipophilicity, which are critical factors in drug design. These features make it an attractive scaffold for developing novel therapeutic agents.

In recent years, there has been a surge in research focusing on fluorinated heterocycles due to their enhanced binding affinity and improved pharmacokinetic properties. The imidazole ring in 1-{1-(tert-butoxycarbonyl)-1H-imidazol-4-yl}-4,4-difluorocyclohexane-1-carboxylic acid (CAS No: 2229220-41-9) is particularly noteworthy, as it has been extensively studied for its role in modulating enzyme activity and receptor interactions. For instance, imidazole derivatives have shown promise in inhibiting proteases and kinases, which are key targets in oncology and inflammatory diseases.

The Boc group at the 1-position serves as an essential protecting group in peptide synthesis, allowing for selective modification while maintaining overall molecular integrity. This protective feature is particularly valuable in multi-step synthetic pathways where regioselectivity is crucial. The compound's versatility has led to its incorporation in various synthetic strategies aimed at creating complex peptidomimetics and bioactive molecules.

The cyclohexane ring with fluorine substituents contributes to the compound's solubility profile and binding interactions with biological targets. Fluorinated cyclohexanes have been shown to improve drug-like properties such as solubility and bioavailability, which are critical for successful clinical translation. Additionally, the electron-withdrawing nature of the fluorine atoms can modulate electronic properties, influencing reactivity and binding affinity.

Recent advancements in computational chemistry have enabled more precise modeling of molecular interactions involving 1-{1-(tert-butoxycarbonyl)-1H-imidazol-4-yl}-4,4-difluorocyclohexane-1-carboxylic acid (CAS No: 2229220-41-9). These studies have highlighted its potential as a scaffold for designing small-molecule inhibitors targeting protein-protein interactions. For example, virtual screening campaigns have identified derivatives of this compound that exhibit high selectivity for certain kinases, suggesting their utility in treating cancers driven by aberrant kinase activity.

The compound's synthesis involves multi-step organic transformations that showcase modern synthetic methodologies. Key steps include the introduction of the Boc group via alkylation followed by functionalization of the imidazole ring. The incorporation of fluorine atoms has been achieved through metal-catalyzed cross-coupling reactions, which are now standard tools in medicinal chemistry labs. These synthetic routes highlight the compound's role as a building block for more complex molecules.

In vitro studies have begun to unravel the biological activity of 1-{1-(tert-butoxycarbonyl)-1H-imidazol-4-yl}-4,4-difluorocyclohexane-1-carboxylic acid (CAS No: 2229220-41-9). Preliminary data suggest that it interacts with specific enzymes and receptors with high affinity. For instance, derivatives of this compound have demonstrated inhibitory effects on certain proteases involved in inflammation pathways. Such findings underscore its potential as a lead compound for drug discovery programs targeting chronic inflammatory diseases.

The future prospects of this compound are promising, with ongoing research exploring its role in developing next-generation therapeutics. Innovations in fluorinated heterocycles continue to emerge, offering new opportunities for modulating biological processes at the molecular level. As computational tools become more sophisticated, the design and optimization of molecules like 1-{1-(tert-butoxycarbonyl)-1H-imidazol-4-yl}-4,4-difluorocyclohexane-1-carboxylic acid (CAS No: 2229220-41-9) will likely accelerate, bringing us closer to effective treatments for a wide range of diseases.